2,6-Dimethylpyrazine
2,6-Dimethylpyrazine
2,6-Dimethylpyrazine is a member of pyrazines.
2, 6-Dimethylpyrazine, also known as 2, 5-DMP or fema 3273, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 6-Dimethylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). 2, 6-Dimethylpyrazine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyrazine is primarily located in the cytoplasm. 2, 6-Dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2, 6-Dimethylpyrazine is a cocoa, coffee, and roast beef tasting compound that can be found in a number of food items such as soft-necked garlic, mollusks, green vegetables, and fenugreek. This makes 2, 6-dimethylpyrazine a potential biomarker for the consumption of these food products.
2, 6-Dimethylpyrazine, also known as 2, 5-DMP or fema 3273, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 6-Dimethylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). 2, 6-Dimethylpyrazine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyrazine is primarily located in the cytoplasm. 2, 6-Dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2, 6-Dimethylpyrazine is a cocoa, coffee, and roast beef tasting compound that can be found in a number of food items such as soft-necked garlic, mollusks, green vegetables, and fenugreek. This makes 2, 6-dimethylpyrazine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
108-50-9
VCID:
VC0092225
InChI:
InChI=1S/C6H8N2/c1-5-3-7-4-6(2)8-5/h3-4H,1-2H3
SMILES:
CC1=CN=CC(=N1)C
Molecular Formula:
C6H8N2
Molecular Weight:
108.14 g/mol
2,6-Dimethylpyrazine
CAS No.: 108-50-9
Main Products
VCID: VC0092225
Molecular Formula: C6H8N2
Molecular Weight: 108.14 g/mol
| CAS No. | 108-50-9 |
|---|---|
| Product Name | 2,6-Dimethylpyrazine |
| Molecular Formula | C6H8N2 |
| Molecular Weight | 108.14 g/mol |
| IUPAC Name | 2,6-dimethylpyrazine |
| Standard InChI | InChI=1S/C6H8N2/c1-5-3-7-4-6(2)8-5/h3-4H,1-2H3 |
| Standard InChIKey | HJFZAYHYIWGLNL-UHFFFAOYSA-N |
| SMILES | CC1=CN=CC(=N1)C |
| Canonical SMILES | CC1=CN=CC(=N1)C |
| Boiling Point | 155.6 °C |
| Melting Point | 47.5 °C Mp 47-48 ° 47-48°C |
| Physical Description | Solid white to yellow lumpy crystals with a nutty, coffee-like odou |
| Description | 2,6-Dimethylpyrazine is a member of pyrazines. 2, 6-Dimethylpyrazine, also known as 2, 5-DMP or fema 3273, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2, 6-Dimethylpyrazine exists as a solid, soluble (in water), and a moderately basic compound (based on its pKa). 2, 6-Dimethylpyrazine has been primarily detected in feces. Within the cell, 2, 6-dimethylpyrazine is primarily located in the cytoplasm. 2, 6-Dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2, 6-Dimethylpyrazine is a cocoa, coffee, and roast beef tasting compound that can be found in a number of food items such as soft-necked garlic, mollusks, green vegetables, and fenugreek. This makes 2, 6-dimethylpyrazine a potential biomarker for the consumption of these food products. |
| Solubility | soluble in water, organic solvents very soluble (in ethanol) |
| Synonyms | 2,5-dimethylpyrazine 2,5-DMP 2,6-dimethylpyrazine |
| PubChem Compound | 7938 |
| Last Modified | Nov 11 2021 |
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